![molecular formula C17H19NO3S B6009906 ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate](/img/structure/B6009906.png)
ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate, also known as ethyl benzoylphenylurethylthiophene carboxylate, is a synthetic compound that has gained significant attention in scientific research. It is a member of the thiophene carboxylate family and is widely used in medicinal chemistry due to its unique properties.
Mechanism of Action
The mechanism of action of ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate is not fully understood. However, it is believed to act by inhibiting various cellular pathways involved in tumor growth and inflammation. The compound has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
Ethyl 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). The compound has also been found to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Additionally, this compound 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate has been found to modulate the expression of various genes involved in tumor growth and inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate in lab experiments is its high potency and selectivity. The compound has been found to exhibit activity at low concentrations, making it an ideal candidate for drug development. Additionally, this compound 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate has a relatively low toxicity profile, making it safe for use in lab experiments. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate. One of the areas of interest is the development of new derivatives with improved pharmacological properties. Another area of research is the investigation of the compound's potential as a therapeutic agent for other diseases such as diabetes, Alzheimer's disease, and cardiovascular diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify its molecular targets.
Synthesis Methods
The synthesis of ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate involves the reaction between this compound 2-aminobenzoate and this compound 2-(bromomthis compound)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-methyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylatethiophene-3-carboxylate in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylateformamide or dimthis compound sulfoxide at a temperature of around 80-100°C. The resulting product is purified using column chromatography to obtain the desired compound.
Scientific Research Applications
Ethyl 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-methyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-3-thiophenecarboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. The compound has been tested against various cancer cell lines, including breast, lung, and colon cancer, and has shown promising results in inhibiting cell proliferation and inducing apoptosis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound 2-(benzoylamino)-4-ethyl 2-(benzoylamino)-4-ethyl-5-methyl-3-thiophenecarboxylate-5-mthis compound-3-thiophenecarboxylate has exhibited antibacterial and antifungal activities against various pathogens.
Properties
IUPAC Name |
ethyl 2-benzamido-4-ethyl-5-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S/c1-4-13-11(3)22-16(14(13)17(20)21-5-2)18-15(19)12-9-7-6-8-10-12/h6-10H,4-5H2,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMAWSWNAMWQESZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)OCC)NC(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.